Cas no 863870-49-9 (1H-indole,4-fluoro-2-phenyl-)

• Product Name: 1H-indole,4-fluoro-2-phenyl-
• CAS No: 863870-49-9
• MF: C₁₄H₁₀FN
• MW: 211.234306812286
• CID: 2432382
• PubChem ID: 11672939
• Update Time: 2025-06-22

1H-indole,4-fluoro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-indole,4-fluoro-2-phenyl-
• DB-412714
• XZIKNDPNBAWXTE-UHFFFAOYSA-N
• 4-fluoro-2-phenyl-1H-indole
• G70472
• MFCD11110510
• 4-Fluoro-2-phenylindole
• SCHEMBL4880212
• 863870-49-9

• MDL： MFCD11110510
• Inchi： 1S/C14H10FN/c15-12-7-4-8-13-11(12)9-14(16-13)10-5-2-1-3-6-10/h1-9,16H
• InChI Key： XZIKNDPNBAWXTE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C=C(C1C=CC=CC=1)N2

Computed Properties

• Exact Mass: 211.079727485g/mol
• Monoisotopic Mass: 211.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 15.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles

Additional information on 1H-indole,4-fluoro-2-phenyl-

Comprehensive Overview of 1H-indole, 4-fluoro-2-phenyl- (CAS No. 863870-49-9)

1H-indole, 4-fluoro-2-phenyl- (CAS No. 863870-49-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 1H-indole, 4-fluoro-2-phenyl-.

The molecular formula of 1H-indole, 4-fluoro-2-phenyl- is C₁₃H₉FN₂, and its molecular weight is approximately 216.22 g/mol. The compound features a substituted indole core with a fluorine atom at the 4-position and a phenyl group at the 2-position. This specific substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its biological activities.

The synthesis of 1H-indole, 4-fluoro-2-phenyl- can be achieved through various routes, including transition metal-catalyzed reactions and multistep synthetic sequences. One common method involves the Pd-catalyzed coupling of a fluorinated aryl halide with an appropriately substituted indole derivative. Recent advancements in catalytic methodologies have significantly improved the efficiency and yield of these reactions, making the synthesis of 1H-indole, 4-fluoro-2-phenyl- more accessible to researchers.

In terms of biological activities, 1H-indole, 4-fluoro-2-phenyl- has been extensively studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that 1H-indole, 4-fluoro-2-phenyl- can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, it has been reported to induce apoptosis in various cancer cell lines, suggesting its potential as an anticancer agent.

The mechanism of action of 1H-indole, 4-fluoro-2-phenyl- is multifaceted. It has been hypothesized that the compound interacts with multiple cellular targets, including enzymes involved in inflammation and cell proliferation pathways. Recent studies have also explored its ability to modulate signaling pathways such as NF-κB and MAPK, which are known to play critical roles in inflammation and cancer progression.

Beyond its direct biological effects, 1H-indole, 4-fluoro-2-phenyl- has shown promise as a scaffold for the development of more potent and selective analogs. Through structure-activity relationship (SAR) studies, researchers have identified key structural modifications that enhance the compound's potency and selectivity. For example, substituting different functional groups at various positions on the indole ring has led to the discovery of analogs with improved pharmacological profiles.

The pharmacokinetic properties of 1H-indole, 4-fluoro-2-phenyl- are also an important consideration for its potential therapeutic applications. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties in preclinical models. However, further optimization may be necessary to improve its bioavailability and reduce potential side effects.

In conclusion, 1H-indole, 4-fluoro-2-phenyl- (CAS No. 863870-49-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.